Cas no 62412-30-0 (Cycloheptene, 1,2-bis(4-methylphenyl)-)
62412-30-0 structure
Product Name:Cycloheptene, 1,2-bis(4-methylphenyl)-
CAS No:62412-30-0
MF:C21H24
MW:276.415266036987
CID:445643
PubChem ID:12324010
Update Time:2025-04-19
Cycloheptene, 1,2-bis(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Cycloheptene, 1,2-bis(4-methylphenyl)-
- 1,2-bis(4-methylphenyl)cycloheptene
- 62412-30-0
- 1,2-Bis(4-methylphenyl)cyclohept-1-ene
- DTXSID40489113
-
- Inchi: 1S/C21H24/c1-16-8-12-18(13-9-16)20-6-4-3-5-7-21(20)19-14-10-17(2)11-15-19/h8-15H,3-7H2,1-2H3
- InChI Key: IMIIBHMAQQEIFD-UHFFFAOYSA-N
- SMILES: C1CCC(C2C=CC(C)=CC=2)=C(C2C=CC(C)=CC=2)CC1
Computed Properties
- Exact Mass: 276.18792
- Monoisotopic Mass: 276.187800766g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.1
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Cycloheptene, 1,2-bis(4-methylphenyl)- Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
62412-30-0 (Cycloheptene, 1,2-bis(4-methylphenyl)-) Related Products
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